Cas no 112379-48-3 (Bis(pentamethylcyclopentadienyl)strontium)

• Product Name: Bis(pentamethylcyclopentadienyl)strontium
• CAS No: 112379-48-3
• MF: C₂₀H₃₀Sr
• MW: 358.072208881378
• CID: 62923
• PubChem ID: 71310147
• Update Time: 2025-05-19

Bis(pentamethylcyclopentadienyl)strontium Chemical and Physical Properties

Names and Identifiers

• Bis(pentamethylcyclopentadienyl)strontium
• Bis(1,2,3,4,5-pentamethylcyclopenta-2,4-dien-1-yl)strontium
• strontium,1,2,3,5,5-pentamethylcyclopenta-1,3-diene
• 1,3-Cyclopentadiene,1,2,3,4,5-pentamethyl-,strontium complex
• BIS(PENTAMETHYLCYCLOPENTADIENYL)STRONTI&
• Bis(pentamethylcyclopentadienyl)strontium, packade in ampules
• BIS(PENTAMETHYLCYCLOPENTADIENYL)STRONTIUM, DIMETHOXYETHANE ADDUCT
• 112379-48-3
• bis(1,2,3,4,5-pentamethylcyclopenta-2,4-dienyl)strontium
• strontium;1,2,3,4,5-pentamethylcyclopenta-1,3-diene
• BIS-(PENTAMETHYLCYCLOPENTADIENYL)STRONTIUM

• MDL： MFCD02093704
• Inchi： 1S/2C10H15.Sr/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;/q2*-1;+2
• InChI Key： AUDKJYXOBTVDSU-UHFFFAOYSA-N
• SMILES： [Sr+2].[C-]1(C)C(C)=C(C)C(C)=C1C.[C-]1(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 358.14000
• Monoisotopic Mass: 358.14036321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 300 °C (dec.)(lit.)
• PSA: 0.00000
• LogP: 6.80140
• Solubility: Not determined

Bis(pentamethylcyclopentadienyl)strontium Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Bis(pentamethylcyclopentadienyl)strontium

Introduction to Bis(pentamethylcyclopentadienyl)strontium (CAS No. 112379-48-3)

Bis(pentamethylcyclopentadienyl)strontium, a compound with the chemical formula C₂₀H₃₀Str₂, is a significant organometallic complex that has garnered considerable attention in the field of materials science and catalysis. This compound, identified by its CAS number CAS No. 112379-48-3, is characterized by its unique structural and electronic properties, which make it a valuable candidate for various applications, particularly in the synthesis of advanced materials and the development of novel catalytic systems.

The central metal in this complex is strontium, which is an alkaline earth metal known for its reactive nature and ability to form stable complexes with organometallic ligands. The use of pentamethylcyclopentadienyl (PMCD) ligands in this compound enhances its stability and reactivity, making it an attractive choice for researchers exploring new synthetic pathways and catalytic processes.

Bis(pentamethylcyclopentadienyl)strontium has been extensively studied for its potential applications in organic synthesis, particularly in cross-coupling reactions and polymerization processes. The PMCD ligands provide a strong electron-donating effect, which can influence the reactivity of the strontium center. This property has been exploited in various catalytic systems where strontium-based complexes exhibit high efficiency and selectivity.

Recent research has highlighted the role of Bis(pentamethylcyclopentadienyl)strontium in the development of new materials, such as piezoelectric and ferromagnetic compounds. The unique electronic structure of this complex allows for precise control over material properties, making it a promising candidate for applications in nanotechnology and advanced electronics. Studies have shown that strontium complexes can modify the electronic band structure of materials, leading to enhanced performance in devices such as transistors and sensors.

In addition to its applications in materials science, Bis(pentamethylcyclopentadienyl)strontium has been explored in the field of pharmaceuticals. The compound's ability to coordinate with various organic substrates makes it a potential candidate for drug delivery systems and therapeutic agents. Researchers are investigating its potential as a catalyst in the synthesis of bioactive molecules, where its high reactivity and selectivity could lead to more efficient and sustainable drug production processes.

The synthesis of Bis(pentamethylcyclopentadienyl)strontium involves careful control of reaction conditions to ensure high yield and purity. The use of high-purity starting materials and inert atmospheres is crucial to prevent degradation of the organometallic complex. Advanced synthetic techniques, such as metathesis reactions and controlled deposition methods, have been employed to optimize the production process.

One of the most intriguing aspects of Bis(pentamethylcyclopentadienyl)strontium is its potential for green chemistry applications. The compound's high efficiency in catalytic processes reduces the need for harsh reagents and solvents, aligning with the growing demand for environmentally friendly chemical processes. Researchers are actively exploring ways to integrate this compound into sustainable chemical pathways, with the aim of reducing waste and energy consumption.

The future prospects of Bis(pentamethylcyclopentadienyl)strontium are vast, with ongoing research focusing on expanding its applications across multiple disciplines. As our understanding of organometallic chemistry continues to evolve, new synthetic methodologies and catalytic systems will likely emerge, further enhancing the utility of this remarkable compound. The development of novel materials and pharmaceuticals driven by strontium complexes represents a significant step forward in addressing global challenges in technology and healthcare.